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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides a comprehensive overview of the reasons behind the

discontinuation of the RG7800 clinical trial for Spinal Muscular Atrophy (SMA). The information

is presented in a question-and-answer format to directly address potential inquiries from the

scientific community.

Frequently Asked Questions (FAQs)
Q1: What was the primary reason for the discontinuation of the RG7800 clinical trial?

The clinical development of RG7800 was halted due to safety concerns that emerged from

long-term preclinical toxicology studies.[1] Specifically, irreversible adverse effects on the retina

were observed in cynomolgus monkeys undergoing chronic toxicity evaluation.[2] These

findings led to the suspension of dosing in the Phase 2 "MOONFISH" trial in April 2015 as a

precautionary measure.[3][4]

Q2: Were any adverse effects observed in human participants of the RG7800 trial?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610458#bc-rfq
https://www.benchchem.com/product/b610458/docs?utm_src=pdf-body#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.benchchem.com/product/b610458/docs?utm_src=pdf-body#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.benchchem.com/product/b610458/docs?utm_src=pdf-body#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.tandfonline.com/doi/full/10.1080/13543784.2022.2056836
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691903/
https://www.curesma.org/update-on-clinical-development-of-rg7800/
https://www.fiercebiotech.com/r-d/roche-presses-pause-on-ptc-s-sma-drug-over-a-safety-scare
https://www.benchchem.com/product/b610458/docs?utm_src=pdf-body#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


No, an internal review of safety data from all patients involved in the MOONFISH trial did not

identify any safety issues, including the ocular findings seen in the animal studies.[3] The

adverse effects in the animal model were observed at RG7800 concentrations higher than

those administered to human participants.

Q3: What was the mechanism of action for RG7800?

RG7800 is an orally available, selective small molecule designed to modify the splicing of the

Survival of Motor Neuron 2 (SMN2) pre-messenger RNA (pre-mRNA). In individuals with SMA,

the SMN1 gene is mutated or deleted, leading to a deficiency of SMN protein. The SMN2 gene

produces only a small amount of functional SMN protein due to the exclusion of exon 7 during

splicing. RG7800 was developed to promote the inclusion of exon 7 in the SMN2 mRNA,

thereby increasing the production of full-length, functional SMN protein.

Q4: What were the key findings from the clinical trials before discontinuation?

The clinical trials of RG7800 showed promising initial results. In a Phase 1 study with healthy

volunteers, RG7800 was well-tolerated and demonstrated a dose-dependent increase in the

ratio of full-length SMN2 mRNA to SMN2 mRNA lacking exon 7, indicating proof of mechanism.

In the subsequent Phase 1b/2a MOONFISH trial involving SMA patients, oral administration of

RG7800 led to a dose-dependent increase of full-length SMN2 mRNA and up to a two-fold

increase in SMN protein levels in the blood.

Quantitative Data Summary
The following table summarizes the key quantitative outcomes from the RG7800 clinical trials.
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Metric Population Result Reference

Full-Length SMN2

mRNA
Healthy Adults

Dose- and exposure-

dependent increase.

SMN Protein Levels SMA Patients

Up to a two-fold

increase after 12

weeks of treatment.

Safety in Humans
Healthy Adults & SMA

Patients

Well-tolerated with no

serious adverse

events reported.

Experimental Protocols
Phase 1a Clinical Trial in Healthy Volunteers

Study Design: A single-ascending dose, placebo-controlled, double-blinded study.

Participants: 48 healthy male volunteers.

Objectives: To assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of

RG7800.

Primary Endpoints: Safety and pharmacokinetics of RG7800.

Pharmacodynamic Endpoint: Measurement of the ratio of full-length SMN2 mRNA to SMN2

mRNA without exon 7 (SMNΔ7) to demonstrate proof of mechanism.

Phase 1b/2a "MOONFISH" Clinical Trial in SMA Patients

Study Design: A placebo-controlled, randomized, multiple-dose study.

Participants: Approximately 48 adult and pediatric patients with SMA.

Duration: 12 weeks.

Objectives: To investigate the safety and tolerability of RG7800, measure its concentration in

the body over time (pharmacokinetics), and evaluate its effect on SMN2 mRNA splicing and
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SMN protein production.

Visualizations
Signaling Pathway: RG7800 Mechanism of Action

SMN2 Gene Transcription & Splicing

RG7800 Intervention

SMN2 Gene SMN2 pre-mRNA
(with Exon 7)

Transcription Splicing
(Default Pathway)

Modified Splicing

mRNA lacking Exon 7
(non-functional SMN)

~90%

Full-length mRNA
(functional SMN)

~10%

RG7800

Promotes
Exon 7 inclusion Increased Full-length mRNA

(Increased functional SMN)

Click to download full resolution via product page

Caption: Mechanism of RG7800 as an SMN2 splicing modifier.

Experimental Workflow: RG7800 Clinical Trial
Discontinuation Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7691903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691903/
https://www.curesma.org/update-on-clinical-development-of-rg7800/
https://www.fiercebiotech.com/r-d/roche-presses-pause-on-ptc-s-sma-drug-over-a-safety-scare
https://www.benchchem.com/product/b610458/docs#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.benchchem.com/product/b610458/docs#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.benchchem.com/product/b610458/docs#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.benchchem.com/product/b610458/docs#rg7800-clinical-trial-discontinuation-a-technical-overview
https://www.benchchem.com/product/b610458?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

